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Compound of Interest

Compound Name:
4-Bromomethyl-2-chloro-1-

methoxybenzene

Cat. No.: B1281141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety manual. Always consult the most recent Safety Data Sheet (SDS) from

your supplier and adhere to all institutional and regulatory safety protocols.

Introduction
4-Bromomethyl-2-chloro-1-methoxybenzene is a substituted aromatic compound with

applications in organic synthesis, particularly in the development of pharmaceutical

intermediates. Its chemical structure, featuring a reactive bromomethyl group, also presents

significant health and safety hazards. This guide provides an in-depth overview of the safe

handling, storage, and emergency procedures for this compound, designed for laboratory and

research environments.

Hazard Identification and Classification
4-Bromomethyl-2-chloro-1-methoxybenzene is classified as a hazardous substance. The

primary hazards are its corrosive nature and its properties as a lachrymator (a substance that

irritates the eyes and causes tearing).

GHS Hazard Statements:
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Causes severe skin burns and eye damage.[1]

May cause respiratory irritation.[1]

Toxic if swallowed.[1]

Due to its corrosive and irritant properties, all handling of this compound should be conducted

with appropriate personal protective equipment (PPE) and within a certified chemical fume

hood.

Physical and Chemical Properties
Quantitative data for the physical and chemical properties of 4-Bromomethyl-2-chloro-1-
methoxybenzene is limited. The following table summarizes available predicted and

experimental data. Researchers should verify these properties with the specific batch and

supplier information.

Property Value Source

Molecular Formula C₈H₈BrClO [1][2][3]

Molecular Weight 235.51 g/mol [1][2][3]

Appearance Pale yellow oil or solid [4]

Boiling Point 273.0 ± 25.0 °C (Predicted) [2]

Density 1.520 ± 0.06 g/cm³ (Predicted) [2][4]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate
[4]

Melting Point Data not available

Vapor Pressure Data not available

Toxicological Information
Detailed toxicological data for 4-Bromomethyl-2-chloro-1-methoxybenzene is largely

unavailable. The toxicological properties have not been thoroughly investigated. However,
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based on its chemical structure and GHS classification, it should be treated as a highly

hazardous substance.

Toxicity Data Value

LD50 (Oral) No data available

LD50 (Dermal) No data available

LC50 (Inhalation) No data available

Occupational Exposure Limits:

No specific occupational exposure limits (e.g., PEL, TLV) have been established for 4-
Bromomethyl-2-chloro-1-methoxybenzene.

Given the lack of data, exposure should be minimized to the lowest possible level.

Safe Handling and Storage
Engineering Controls
All work with 4-Bromomethyl-2-chloro-1-methoxybenzene, including weighing and transfer,

must be conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when handling this compound. The following

diagram outlines the correct sequence for donning and doffing PPE.
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Donning PPE

Doffing PPE

Lab Coat or Apron Shoe Covers (optional) Respirator (if required) Goggles/Face Shield Gloves (double-gloving recommended)

Gloves (outer pair) Goggles/Face Shield Lab Coat or Apron Shoe Covers (optional) Respirator (if required) Gloves (inner pair) Wash Hands Thoroughly

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Specific PPE Recommendations:

Eye Protection: Chemical splash goggles and a face shield are required.[7]

Skin Protection: A chemical-resistant lab coat or apron should be worn.[5]

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory. Double-gloving is

recommended. Inspect gloves for any signs of degradation or puncture before use.[8]

Respiratory Protection: If there is a risk of aerosol generation or if working outside of a fume

hood, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid

gases should be used.

Storage
Store 4-Bromomethyl-2-chloro-1-methoxybenzene in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area.[2] It should be stored away from incompatible

materials such as strong oxidizing agents, bases, and moisture.[9] Storage at 2-8°C under an

inert atmosphere (e.g., argon or nitrogen) is recommended.[2]

Emergency Procedures
First Aid Measures
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The following table outlines the immediate first aid response to exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[6]

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill Response
In the event of a spill, follow the procedures outlined in the diagram below.
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Spill Occurs

Evacuate immediate area and alert others

Assess the spill size and hazards

Small Spill (<100 mL) and Contained?

Large Spill (>100 mL) or Uncontained?

No

Don appropriate PPE and contain the spill with absorbent material

Yes

Evacuate the lab/building and call emergency services

Yes

Neutralize with sodium bicarbonate or other suitable agent

Collect absorbed material into a sealed container for hazardous waste

Decontaminate the area with soap and water

Contact Environmental Health & Safety for pickup and reporting

Click to download full resolution via product page

Chemical Spill Response Workflow
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Spill Cleanup Protocol:

Evacuate and Alert: Immediately evacuate the spill area and alert nearby personnel.

Control Vapors: If safe to do so, cover the spill with a compatible absorbent material to

control the release of vapors.

Personal Protection: Before attempting cleanup, don the appropriate PPE as outlined in

section 5.2.

Containment: For liquid spills, create a dike around the spill using an inert absorbent material

(e.g., vermiculite, sand, or commercial sorbent pads).[6] For solid spills, carefully sweep the

material to avoid generating dust.[10]

Neutralization: Due to the corrosive nature of this compound, a neutralization step may be

necessary. For acidic byproducts resulting from hydrolysis, a weak base like sodium

bicarbonate can be used.[11]

Collection and Disposal: Carefully collect the absorbed and neutralized material into a clearly

labeled, sealed container for hazardous waste disposal.[6]

Decontamination: Decontaminate the spill area and any equipment used with a suitable

cleaning solution (e.g., soap and water), followed by a final rinse with water.[6]

Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Avoid

using a direct stream of water, as it may react with the substance.[9]

Specific Hazards: Upon combustion, this compound may produce toxic and corrosive fumes,

including hydrogen bromide and hydrogen chloride.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]
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Disposal Considerations
All waste containing 4-Bromomethyl-2-chloro-1-methoxybenzene must be disposed of as

hazardous waste. Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this chemical down the drain. Contaminated labware and PPE should also

be disposed of as hazardous waste.

Experimental Protocols
Due to the hazardous nature of this compound, detailed experimental protocols should be

developed and reviewed by qualified personnel before any work is initiated. The following are

general guidelines for common laboratory procedures.

Weighing and Transferring
Perform all weighing and transfer operations within a chemical fume hood.

Use a tared, sealed container to weigh the solid or liquid.

If transferring a solid, use a spatula and ensure that no dust is generated.

If transferring a liquid, use a calibrated syringe or pipette.

Clean any residual material from the spatula or syringe with a suitable solvent in the fume

hood, and dispose of the solvent as hazardous waste.

Reaction Setup and Quenching
Set up all reactions in a chemical fume hood.

Ensure that all glassware is dry and free of contaminants.

Add reagents slowly and in a controlled manner, especially when working with reactive

materials.

When quenching a reaction, do so slowly and with appropriate cooling to control any

exothermic processes.

Be aware of potential gas evolution during quenching and ensure adequate ventilation.
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Conclusion
4-Bromomethyl-2-chloro-1-methoxybenzene is a valuable research chemical that requires

stringent safety precautions due to its corrosive and lachrymatory properties. A thorough

understanding of its hazards, proper use of engineering controls and personal protective

equipment, and adherence to established emergency procedures are essential for its safe

handling in a research environment. Always prioritize safety and consult with your institution's

safety professionals before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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